molecular formula C8H11NO3S B8371600 (3-Amino-5-methanesulfonyl-phenyl)-methanol

(3-Amino-5-methanesulfonyl-phenyl)-methanol

Cat. No. B8371600
M. Wt: 201.25 g/mol
InChI Key: LRBKIHWHGAQJBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Amino-5-methanesulfonyl-phenyl)-methanol is a useful research compound. Its molecular formula is C8H11NO3S and its molecular weight is 201.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Amino-5-methanesulfonyl-phenyl)-methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Amino-5-methanesulfonyl-phenyl)-methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H11NO3S

Molecular Weight

201.25 g/mol

IUPAC Name

(3-amino-5-methylsulfonylphenyl)methanol

InChI

InChI=1S/C8H11NO3S/c1-13(11,12)8-3-6(5-10)2-7(9)4-8/h2-4,10H,5,9H2,1H3

InChI Key

LRBKIHWHGAQJBX-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC(=CC(=C1)N)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Amino-5-(methylsulfonyl)-benzoic acid ethyl ester (100 mg; 0.4 mmol) was dissolved in THF (4 ml), treated with lithium aluminiumhydride (33 mg; 0.9 mmol) and stirred for 18 hours at room temperature. The reaction mixture was treated in sequence with ethyl acetate (4 ml), water (0.5 ml), hydrochloric acid (5% solution in water; 0.5 ml) and a saturated aqueous ammoniumchloride solution (1.5 ml). The aqueous phase was extracted with dichloromethane and the organic phase was filtrated on a silica pad then dried and concentrated. 55 mg (0.27 mmol; 68% yield) of an orange oil were obtained.
Quantity
100 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
33 mg
Type
reactant
Reaction Step Two
Quantity
1.5 mL
Type
reactant
Reaction Step Three
Quantity
0.5 mL
Type
reactant
Reaction Step Four
Name
Quantity
0.5 mL
Type
solvent
Reaction Step Four
Quantity
4 mL
Type
solvent
Reaction Step Four

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